Cas no 2171248-85-2 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid
• CAS No: 2171248-85-2
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6223362
• PubChem ID: 165815952
• Update Time: 2025-06-08

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-3-methoxypropanoic acid
• 2171248-85-2
• EN300-1571578

• Inchi： 1S/C26H23FN2O6/c1-34-14-22(25(31)32)28-24(30)19-11-6-12-21(27)23(19)29-26(33)35-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-12,20,22H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： XFQDKFOPIUWWDN-QFIPXVFZSA-N
• SMILES： FC1=CC=CC(C(N[C@H](C(=O)O)COC)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid

Comprehensive Overview of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid (CAS No. 2171248-85-2)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid (CAS No. 2171248-85-2) is a specialized fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a 3-fluorophenyl moiety, and a methoxypropanoic acid backbone, making it a valuable building block for drug discovery and bioconjugation applications. Its structural complexity and functional diversity align with current trends in targeted drug delivery and precision medicine.

The growing demand for fluorinated peptides and Fmoc-protected amino acids in anticancer and neurodegenerative disease research has spotlighted compounds like CAS 2171248-85-2. Researchers frequently search for "Fmoc-amino acid derivatives" or "fluorophenyl-modified peptides" to enhance peptide stability and bioavailability. This compound’s unique methoxypropanoic acid side chain further contributes to improved solubility, a critical factor in peptide-based therapeutics.

From a synthetic perspective, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-methoxypropanoic acid is often employed in solid-phase peptide synthesis (SPPS). Its Fmoc group allows for orthogonal deprotection under mild conditions, a feature highly valued in combinatorial chemistry. Recent studies highlight its role in developing GPCR-targeting peptides and enzyme inhibitors, addressing popular search queries like "peptide modifications for drug delivery" and "fluorinated amino acid applications."

Analytical characterization of CAS 2171248-85-2 typically involves HPLC, mass spectrometry, and NMR spectroscopy, ensuring high purity for research use. The compound’s chiral center (2S-configuration) is crucial for maintaining biological activity, a topic frequently explored in "stereochemistry in drug design" discussions. Additionally, its fluorine atom enhances metabolic stability, a key consideration in protease-resistant peptide development.

In the context of green chemistry, researchers are investigating eco-friendly protocols for synthesizing such derivatives, responding to trends like "sustainable peptide synthesis." The compound’s versatility also extends to biomaterial engineering, where it serves as a linker for hydrogel formation or surface functionalization. These applications align with rising interest in "smart biomaterials" and "precision diagnostics."

Future directions for CAS 2171248-85-2 may include theranostic agents (combining therapy and diagnostics) and multifunctional nanocarriers, addressing trending searches such as "next-generation peptide therapeutics." Its structural motifs are also relevant to antibody-drug conjugates (ADCs), a rapidly expanding field in oncology. As the scientific community prioritizes personalized medicine, this compound’s role in tailored therapeutics will likely grow.